Cas no 1616526-85-2 (5-Fluoro-1-methyl-3-nitropyridin-2(1H)-one)

5-Fluoro-1-methyl-3-nitropyridin-2(1H)-one is a fluorinated nitropyridinone derivative with applications in pharmaceutical and agrochemical research. Its structure features a fluorine substituent at the 5-position and a nitro group at the 3-position, enhancing reactivity and potential bioactivity. The 1-methyl group improves stability, making it suitable for further synthetic modifications. This compound serves as a valuable intermediate in the development of heterocyclic compounds, particularly in medicinal chemistry for drug discovery. Its well-defined molecular framework allows for precise functionalization, aiding in the study of structure-activity relationships. High purity and consistent quality ensure reliable performance in research applications.

5-Fluoro-1-methyl-3-nitropyridin-2(1H)-one structure

1616526-85-2 structure

Product Name:5-Fluoro-1-methyl-3-nitropyridin-2(1H)-one

CAS No:1616526-85-2

MF:C₆H₅FN₂O₃

MW:172.113904714584

MDL:MFCD28099326

CID:3163606

Update Time:2025-09-28

5-Fluoro-1-methyl-3-nitropyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-1-methyl-3-nitropyridin-2(1H)-one
- AK155862
- FCH2572248
- 5-fluoro-1-methyl-3-nitropyridin-2-one
- ST2406240
- 2(1H)-Pyridinone, 5-fluoro-1-methyl-3-nitro-
- 5-fluoro-1-methyl-3-nitro-1,2-dihydropyridin-2-one
- MDL： MFCD28099326
- Inchi： 1S/C6H5FN2O3/c1-8-3-4(7)2-5(6(8)10)9(11)12/h2-3H,1H3
- InChI Key： WTGWOLKLHVCEOJ-UHFFFAOYSA-N
- SMILES： FC1C=C(C(N(C)C=1)=O)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 302
Topological Polar Surface Area: 66.1

5-Fluoro-1-methyl-3-nitropyridin-2(1H)-one Pricemore >>

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